Cas no 2060062-03-3 (4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride)
4-Bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride is a versatile heterocyclic sulfonyl chloride derivative, primarily employed as a key intermediate in organic synthesis and pharmaceutical research. Its reactive sulfonyl chloride group facilitates efficient coupling reactions, enabling the introduction of sulfonamide functionalities into target molecules. The bromo substituent enhances its utility in further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ethyl group on the triazole ring contributes to improved solubility and stability in organic solvents. This compound is particularly valuable in the development of biologically active compounds, including agrochemicals and medicinal agents, due to its dual reactivity and structural modularity. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
2060062-03-3 structure
Product Name:4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
CAS No:2060062-03-3
MF:C4H5BrClN3O2S
MW:274.52339720726
MDL:MFCD30501254
CID:5222435
PubChem ID:125458814
Update Time:2025-06-08
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-3-ethyltriazole-4-sulfonyl chloride
- 4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
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- MDL： MFCD30501254
- Inchi： 1S/C4H5BrClN3O2S/c1-2-9-4(12(6,10)11)3(5)7-8-9/h2H2,1H3
- InChI Key： ZJJIIYUBXGHMMD-UHFFFAOYSA-N
- SMILES： N1(CC)C(S(Cl)(=O)=O)=C(Br)N=N1
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01035401-1g |
4-Bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride |
2060062-03-3 | 95% | 1g |
￥6755.0 | 2023-03-11 | |
| Enamine | EN300-340807-0.05g |
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride |
2060062-03-3 | 0.05g |
$707.0 | 2023-09-03 | ||
| Enamine | EN300-340807-0.1g |
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride |
2060062-03-3 | 0.1g |
$741.0 | 2023-09-03 | ||
| Enamine | EN300-340807-0.25g |
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride |
2060062-03-3 | 0.25g |
$774.0 | 2023-09-03 | ||
| Enamine | EN300-340807-0.5g |
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride |
2060062-03-3 | 0.5g |
$809.0 | 2023-09-03 | ||
| Enamine | EN300-340807-1.0g |
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride |
2060062-03-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-340807-2.5g |
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride |
2060062-03-3 | 2.5g |
$1650.0 | 2023-09-03 | ||
| Enamine | EN300-340807-5.0g |
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride |
2060062-03-3 | 5.0g |
$3935.0 | 2023-02-23 | ||
| Enamine | EN300-340807-10.0g |
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride |
2060062-03-3 | 10.0g |
$5837.0 | 2023-02-23 | ||
| Enamine | EN300-340807-1g |
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride |
2060062-03-3 | 1g |
$842.0 | 2023-09-03 |
4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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